Dichlorodiethylsilane
Dichlorodiethylsilane
Diethyldichlorosilane appears as a colorless liquid with a pungent odor. Flash point 77°F. Corrosive to metals and tissue. Vapors are heavier than air.
Brand Name:
Vulcanchem
CAS No.:
1719-53-5
VCID:
VC0155513
InChI:
InChI=1S/C4H10Cl2Si/c1-3-7(5,6)4-2/h3-4H2,1-2H3
SMILES:
CC[Si](CC)(Cl)Cl
Molecular Formula:
C4H10Cl2Si
Molecular Weight:
157.11 g/mol
Dichlorodiethylsilane
CAS No.: 1719-53-5
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VCID: VC0155513
Molecular Formula: C4H10Cl2Si
Molecular Weight: 157.11 g/mol
CAS No. | 1719-53-5 |
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Product Name | Dichlorodiethylsilane |
Molecular Formula | C4H10Cl2Si |
Molecular Weight | 157.11 g/mol |
IUPAC Name | dichloro(diethyl)silane |
Standard InChI | InChI=1S/C4H10Cl2Si/c1-3-7(5,6)4-2/h3-4H2,1-2H3 |
Standard InChIKey | BYLOHCRAPOSXLY-UHFFFAOYSA-N |
SMILES | CC[Si](CC)(Cl)Cl |
Canonical SMILES | CC[Si](CC)(Cl)Cl |
Boiling Point | 262 to 266 °F at 760 mm Hg (decomposes) (NTP, 1992) 129 °C (decomposes) |
Colorform | Colorless liquid |
Density | 1.05 at 68 °F (NTP, 1992) 1.0504 g/cu cm at 20 °C |
Flash Point | 75.2 °F (NTP, 1992) 77 °F (25 °C) (open cup) |
Melting Point | -141.7 °F (NTP, 1992) -96.5 °C |
Physical Description | Diethyldichlorosilane appears as a colorless liquid with a pungent odor. Flash point 77°F. Corrosive to metals and tissue. Vapors are heavier than air. |
Description | Diethyldichlorosilane appears as a colorless liquid with a pungent odor. Flash point 77°F. Corrosive to metals and tissue. Vapors are heavier than air. |
Shelf Life | Decomp in cold water Decomposes in alcohol |
Solubility | Decomposes (NTP, 1992) 1 G SOL IN 100 ML ETHER |
Vapor Density | 5.41 (NTP, 1992) (Relative to Air) 5.14 (Air = 1) |
Vapor Pressure | 5 mm Hg at 56.7 °F ; 10 mm Hg at 77.7° F; 20 mm Hg at 99.9° F (NTP, 1992) 11.9 mm Hg at 25 °C |
PubChem Compound | 15589 |
Last Modified | Nov 11 2021 |
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